Cas no 2228838-50-2 (4-(1,1-difluoroethyl)pyrrolidin-2-one)

• Product Name: 4-(1,1-difluoroethyl)pyrrolidin-2-one
• CAS No: 2228838-50-2
• MF: C₆H₉F₂NO
• MW: 149.138568639755
• CID: 5927428
• PubChem ID: 165632696
• Update Time: 2025-06-09

4-(1,1-difluoroethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-difluoroethyl)pyrrolidin-2-one
• EN300-1944648
• 2228838-50-2

• Inchi： 1S/C6H9F2NO/c1-6(7,8)4-2-5(10)9-3-4/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： HSQGCUSMROCHHT-UHFFFAOYSA-N
• SMILES： FC(C)(C1CC(NC1)=O)F

Computed Properties

• Exact Mass: 149.06522023g/mol
• Monoisotopic Mass: 149.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(1,1-difluoroethyl)pyrrolidin-2-one

Comprehensive Overview of 4-(1,1-difluoroethyl)pyrrolidin-2-one (CAS No. 2228838-50-2): Properties, Applications, and Industry Insights

4-(1,1-difluoroethyl)pyrrolidin-2-one (CAS No. 2228838-50-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of the difluoroethyl group and the pyrrolidin-2-one backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological disorders and metabolic diseases, aligning with the growing demand for novel therapeutic agents.

In recent years, the compound has been linked to advancements in small-molecule drug development, a hot topic in biotech forums and AI-driven research platforms. Its fluorine substitution pattern enhances metabolic stability—a key consideration in modern medicinal chemistry. Industry reports suggest that derivatives of 4-(1,1-difluoroethyl)pyrrolidin-2-one are being evaluated for their ability to modulate enzyme activity, addressing frequent search queries like "fluorine in drug design" or "improving drug half-life."

The synthesis of CAS 2228838-50-2 typically involves multi-step organic reactions, including fluorination and cyclization processes. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for quality control, reflecting laboratory professionals' frequent searches for "fluorinated compound characterization." Notably, its low environmental persistence compared to non-fluorinated analogs positions it favorably in sustainability-focused research—a trending angle in 2024 chemical innovation discussions.

From a commercial perspective, suppliers of 4-(1,1-difluoroethyl)pyrrolidin-2-one emphasize its scalability under cGMP conditions, responding to pharmaceutical manufacturers' needs for kilogram-scale intermediates. Patent analyses reveal its incorporation in experimental kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, connecting to trending PubMed queries about next-generation drug targets. The compound’s logP value and solubility profile also make it relevant for formulations addressing bioavailability challenges—a persistent pain point in drug development forums.

Emerging applications extend to material science, where its polar fluorinated structure contributes to liquid crystal formulations for advanced displays. This interdisciplinary potential aligns with Google Scholar’s rising keyword combinations like "fluorinated heterocycles in electronics." Safety data sheets indicate standard handling protocols comparable to similar research chemicals, though users often search for "fluoropyrrolidone stability storage" to ensure optimal shelf life.

In conclusion, 4-(1,1-difluoroethyl)pyrrolidin-2-one exemplifies how strategic fluorine incorporation expands molecular functionality. Its dual utility in life sciences and advanced materials ensures continued relevance across multiple high-growth sectors, while its synthetic accessibility addresses cost-efficiency concerns prevalent in industry discourse. Future research directions may explore its enantioselective synthesis—an area gaining traction in asymmetric catalysis discussions.